[1-(6-Chloro-2-methylsulfanyl-pyrimidin-4-yl)-piperidin-3-ylmethyl]-carbamic acid tert-butyl ester

• IUPAC Name: tert-butyl N-[[1-(6-chloro-2-methylsulfanylpyrimidin-4-yl)piperidin-3-yl]methyl]carbamate
• InChI: InChI=1S/C16H25ClN4O2S/c1-16(2,3)23-15(22)18-9-11-6-5-7-21(10-11)13-8-12(17)19-14(20-13)24-4/h8,11H,5-7,9-10H2,1-4H3,(H,18,22)
• InChI Key: YBEAWBDOYGOVQY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC1CCCN(C1)C2=CC(=NC(=N2)SC)Cl
• Molecular Formula: C16H25ClN4O2S
• Molecular Weight: 372.9 g/mol

Description

This compound (CAS: 1261233-50-4, MW: 372.91) is a tert-butyl carbamate derivative featuring a 6-chloro-2-methylsulfanyl-pyrimidin-4-yl moiety linked to a piperidin-3-ylmethyl group . The tert-butyl carbamate acts as a protective group for the amine, while the chloro and methylsulfanyl substituents on the pyrimidine ring confer distinct electronic and steric properties.

Biological Activity

[1-(6-Chloro-2-methylsulfanyl-pyrimidin-4-yl)-piperidin-3-ylmethyl]-carbamic acid tert-butyl ester, with the CAS number 1261233-50-4, is a compound of interest in medicinal chemistry due to its potential biological activities, particularly in the realm of cancer therapy and enzyme inhibition. This article reviews its biological activity, synthesizing available research findings, case studies, and relevant data.

This compound has a molecular weight of approximately 372.91 g/mol and contains a piperidine ring substituted with a pyrimidine moiety. Its structural formula can be represented as follows:

$$\text{C}_{15}\text{H}_{20}\text{ClN}_3\text{OS}$$

Anticancer Properties

Recent studies have indicated that derivatives of piperidine, including this compound, exhibit significant anticancer activity. For example, compounds with similar structural motifs have shown cytotoxic effects against various cancer cell lines. One study highlighted that related piperidine derivatives demonstrated improved apoptosis induction in hypopharyngeal tumor cells compared to standard treatments like bleomycin .

Enzyme Inhibition

The compound is also noted for its potential as an enzyme inhibitor. Research has focused on its ability to inhibit specific kinases involved in cancer progression. Kinase inhibitors are crucial in the treatment of cancers as they can disrupt signaling pathways that promote tumor growth. The mechanism typically involves binding to the ATP-binding site of the kinase, thereby inhibiting its activity.

Case Studies

• Study on Anticancer Activity :
  • Objective : To evaluate the cytotoxic effects of piperidine derivatives.
  • Method : In vitro assays were conducted on FaDu hypopharyngeal tumor cells.
  • Results : The tested compounds showed enhanced cytotoxicity and apoptosis compared to control drugs .
• Kinase Inhibition Study :
  • Objective : To assess the inhibitory effects on mTOR signaling pathways.
  • Method : Fluorescence polarization assays were used to measure binding affinity.
  • Results : The compound displayed low-nanomolar IC50 values, indicating potent inhibition of mTOR activity .

Data Tables

Biological Activity	Assay Type	Results	Reference
Anticancer Activity	Cytotoxicity Assay	Enhanced apoptosis in FaDu cells
Kinase Inhibition	Binding Affinity	Low-nanomolar IC50 against mTOR

Comparison with Similar Compounds

Structural and Functional Differences

The following table summarizes key structural and physicochemical properties of the target compound and its analogs:

Compound Name	CAS/Reference	Molecular Weight	Pyrimidine Substituents	Piperidine Substitution	Key Features
[1-(6-Chloro-2-methylsulfanyl-pyrimidin-4-yl)-piperidin-3-ylmethyl]-carbamic acid tert-butyl ester	1261233-50-4	372.91	6-Cl, 2-SMe	Piperidin-3-ylmethyl	High lipophilicity due to SMe; tert-butyl carbamate protection
tert-butyl 3-[(6-chloro-2-methylsulfanyl-pyrimidin-4-yl)amino]piperidine-1-carboxylate	-	356.88	6-Cl, 2-SMe	Piperidin-3-ylamino	Amino linker instead of methyl; potential for hydrogen bonding
[1-(6-Methoxy-pyrimidin-4-yl)-piperidin-3-yl]-methyl-carbamic acid tert-butyl ester	-	338.40	6-OMe	Piperidin-3-ylmethyl	OMe increases electron density; reduced steric bulk vs. SMe
[1-(6-Chloro-2-methanesulfonyl-pyrimidin-4-yl)-piperidin-3-yl]-carbamic acid tert-butyl ester	1289387-11-6	390.89	6-Cl, 2-SO₂Me	Piperidin-3-yl	Sulfonyl group enhances polarity and stability
4-[(6-Chloro-pyrimidin-4-ylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester	939986-79-5	326.82	6-Cl	Piperidin-4-ylaminomethyl	Positional isomerism; tert-butyl carbamate at piperidine-1-position

Electronic and Steric Effects

• Chloro and Methylsulfanyl Substituents: The target compound’s 6-chloro and 2-methylsulfanyl groups on the pyrimidine create an electron-deficient aromatic system. The methylsulfanyl (SMe) group is a moderate electron donor but can act as a leaving group in nucleophilic substitution reactions, unlike the methoxy (OMe) or sulfonyl (SO₂Me) groups in analogs .
• Sulfonyl vs.

Key Research Findings

• Positional Isomerism: The analog 4-[(6-Chloro-pyrimidin-4-ylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester (CAS: 939986-79-5) demonstrates that substituent placement on the piperidine ring significantly affects molecular interactions. For example, the tert-butyl carbamate at the piperidine-1-position (vs. 3-position in the target compound) may alter binding kinetics in biological systems .
• Substituent-Driven Reactivity : The methylsulfanyl group in the target compound is more labile than the sulfonyl group in CAS: 1289387-11-6, making it a candidate for further functionalization via displacement reactions .